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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

An In-depth Technical Guide on the Thermodynamic Properties of 1-Chloroethane

Introduction
1-Chloroethane (CH₃CH₂Cl), commonly known as ethyl chloride, is a halogenated organic

compound with significant industrial and historical applications.[1] At standard temperature and

pressure, it exists as a colorless, flammable gas with a characteristic ethereal odor.[2][3][4][5]

Due to its low boiling point of approximately 12.3°C, it is often handled as a compressed,

liquefied gas.[1][6] Historically used in the production of tetraethyllead, an anti-knock gasoline

additive, its applications have evolved to include roles as an ethylating agent in the synthesis of

dyes and pharmaceuticals, a refrigerant, a solvent, and a topical anesthetic for minor medical

procedures.[1][3][4]

A thorough understanding of the thermodynamic properties of 1-chloroethane is critical for its

safe handling, process optimization, and application in chemical synthesis. This guide provides

a comprehensive overview of its core thermodynamic data, details the experimental protocols

used for their determination, and illustrates relevant chemical pathways and workflows.
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The fundamental physicochemical and thermodynamic properties of 1-chloroethane are

summarized in the tables below. These values have been compiled from critically evaluated

data sources and peer-reviewed literature.

Table 1: General Physicochemical Properties of 1-
Chloroethane

Property Value Reference

Molecular Formula C₂H₅Cl [3][5]

Molar Mass 64.51 g·mol⁻¹ [1]

Boiling Point (at 1 atm) 12.27 °C (285.42 K) [1]

Melting Point -138.7 °C (134.5 K) [1]

Flash Point -50 °C [2]

Auto-ignition Temperature 519 °C [2]

Vapor Pressure 133.3 kPa at 20 °C [2]

Density (liquid) 0.8898 g·cm⁻³ at 25 °C [1]

Solubility in Water 0.574 g/100 mL at 20 °C [1][2]

Table 2: Standard Enthalpy, Entropy, and Gibbs Free
Energy of Formation
Standard state: Ideal gas at 298.15 K and 1 bar.

Property Value Units Reference

Standard Enthalpy of

Formation (ΔfH°)
-112.21 ± 0.25 kJ·mol⁻¹ [7]

Standard Molar

Entropy (S°)
275.9 J·mol⁻¹·K⁻¹ J·mol⁻¹·K⁻¹ [1]
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Note: Enthalpy of formation for the crystalline/liquid phase is reported as -135.81 ± 0.20

kJ·mol⁻¹ at 298.15 K.[8]

Table 3: Phase Change Thermodynamics
Property Value Units Reference

Enthalpy of

Vaporization (ΔvapH°)
24.3 kJ·mol⁻¹ kJ·mol⁻¹ [9]

Enthalpy of Fusion

(ΔfusH°)
4.58 kJ·mol⁻¹ kJ·mol⁻¹ [10]

Table 4: Isobaric Heat Capacity (Cp)
Phase Temperature (K)

Cp Value
(J·mol⁻¹·K⁻¹)

Reference

Liquid 288 109.6 [11]

Liquid 290 103.3 [11]

Liquid 298 108.8 [11]

Ideal Gas 300 65.5 [10]

Ideal Gas 400 80.3 [10]

Ideal Gas 500 92.8 [10]

Reaction Thermodynamics: Synthesis Pathways
1-Chloroethane is primarily synthesized via two main industrial routes: the hydrochlorination of

ethylene and the chlorination of ethane. The thermodynamics of these reactions differ

significantly.

Hydrochlorination of Ethylene: CH₂=CH₂ (g) + HCl (g) → CH₃CH₂Cl (g)

Chlorination of Ethane: CH₃CH₃ (g) + Cl₂ (g) → CH₃CH₂Cl (g) + HCl (g)
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The reaction involving the addition of HCl to ethylene is characterized by a significant decrease

in entropy (ΔS° is -31 e.u.) because two gaseous reactant molecules combine to form a single

gaseous product molecule, leading to a more ordered system.[12] Conversely, the chlorination

of ethane has a near-zero entropy change (ΔS° is +0.5 e.u.) as the number of moles of gas

remains constant throughout the reaction.[12]

Hydrochlorination of Ethylene

Chlorination of Ethane

CH₂=CH₂

CH₃CH₂ClΔS° = -31 e.u.

HCl ΔS° = -31 e.u.

CH₃CH₃

CH₃CH₂Cl

Cl₂ ΔS° = +0.5 e.u.

HCl

Click to download full resolution via product page

Caption: Synthesis pathways for 1-chloroethane.

Experimental Protocols
The determination of thermodynamic properties requires precise and carefully controlled

experimental techniques. The primary methods used for a volatile organic compound like 1-
chloroethane are calorimetry and vapor pressure measurements.
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This is the principal method for determining heat capacities, entropies, and enthalpies of fusion

and vaporization.

Objective: To measure the heat capacity (Cp) of 1-chloroethane in its solid and liquid phases,

and to determine the enthalpies of phase transitions (fusion and vaporization).

Methodology:

Calorimeter Setup: A sample of high-purity 1-chloroethane is condensed into a gold-plated

copper calorimeter vessel. The vessel is equipped with a heater and a platinum resistance

thermometer for precise temperature measurement and energy input.

Adiabatic Shielding: The calorimeter is suspended within a vacuum chamber and surrounded

by adiabatic shields. The temperature of these shields is meticulously controlled to match the

temperature of the calorimeter at all times, thereby minimizing heat exchange with the

surroundings.

Measurement of Heat Capacity:

The sample is cooled to a low starting temperature (e.g., near liquid helium or nitrogen

temperatures).[9]

A known quantity of electrical energy (Q) is supplied to the sample through the heater,

causing a small, measured increase in temperature (ΔT).

The heat capacity is calculated using the formula: C = Q / ΔT.

This process is repeated in small increments across the desired temperature range to

generate a continuous heat capacity curve.[9]

Measurement of Enthalpy of Fusion:

As the sample reaches its melting point, the energy supplied will not raise the temperature

but will instead drive the phase transition from solid to liquid.

The total energy required to melt the entire sample at a constant temperature is measured

to determine the enthalpy of fusion (ΔfusH°).
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Measurement of Enthalpy of Vaporization:

After the sample is fully liquid, an electrical current is passed through the heater to cause

vaporization at a constant temperature (the boiling point).

The mass of the vaporized substance is determined, and the enthalpy of vaporization

(ΔvapH°) is calculated from the energy input and the amount of substance vaporized.[9]

Entropy Calculation: The absolute standard molar entropy (S°) is calculated by integrating

the heat capacity data from 0 K to the standard temperature of 298.15 K, using the third law

of thermodynamics. The calculation involves summing the entropy changes for each phase

and phase transition: S°(T) = ∫(Cp(solid)/T)dT + ΔfusS° + ∫(Cp(liquid)/T)dT + ΔvapS° +

∫(Cp(gas)/T)dT

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/ja01184a063
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start | High-purity 1-chloroethane sample

Sample Loading Condense into calorimeter vessel

Cooling Cool to starting temperature (e.g., 13 K)

Energy Input Supply known energy (Q) via heater

Temperature Measurement Measure temperature rise (ΔT) with platinum thermometer

Cp Calculation Calculate Cp = Q / ΔT

Repeat Repeat steps 3-5 across temperature range

Iterate

Phase Transition Measurement Measure energy for fusion/vaporization at constant T

At melting/boiling point

Data Analysis | Integrate Cp/T to find S°

Range complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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